Cas no 139228-65-2 (1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl-)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl-
• CAS No: 139228-65-2
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 1264714
• Update Time: 2024-08-03

1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octan-3-one, 2-phenyl-

• Inchi： 1S/C13H15NO/c15-13-11-6-8-14(9-7-11)12(13)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： WEUVIYODIRQLKO-UHFFFAOYSA-N
• SMILES： N12CCC(CC1)C(=O)C2C1=CC=CC=C1

Computed Properties

• Exact Mass: 201.11545

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 326.3±35.0 °C(Predicted)
• PSA: 20.31
• pka: 5.93±0.40(Predicted)